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Compound of Interest |

o-(Propylthio)benzenesulphonyl
Compound Name:

chloride
CAS No.: 79792-99-7
Cat. No.: B15176364

Get Quote

Executive Summary

o-(Propylthio)benzenesulphonyl chloride (CAS 79792-99-7) is a specialized organosulfur
building block critical to the development of sulfonamide-based pharmacophores.
Characterized by an ortho-positioned propylthio ether moiety relative to a reactive sulfonyl
chloride group, this compound offers a unique "dual-handle" scaffold for medicinal chemistry.

The ortho-substitution pattern introduces steric constraints that can lock downstream
sulfonamides into bioactive conformations, while the propylthio group serves as a lipophilic
anchor that can be selectively oxidized to sulfoxides or sulfones to tune metabolic stability and
polarity. This guide details the physicochemical properties, synthesis pathways, reaction
protocols, and safety standards required for high-fidelity application in drug discovery.

Chemical Identity & Registry Information

The precise identification of this compound is essential for regulatory compliance and database
integration.
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Registry / Property Data

Chemical Name 2-(Propylthio)benzenesulfonyl chloride

0-(Propylthio)benzenesulphonyl chloride; 2-
Common Synonyms )
(Propylsulfanyl)benzenesulfonyl chloride

CAS Number 79792-99-7
Molecular Formula CoH11ClO2S:2
Molecular Weight 250.77 g/mol
_ InChl=1S/C9H11CI02S2/c1-2-7-13-8-5-3-4-6-
InChl String
9(8)14(10,11)12/h3-6H,2,7H2,1H3
SMILES CCCSC1=CC=CC=C1S(=0)(=0)CI
Pale yellow to colorless viscous oil (tends to
Appearance o )
solidify upon prolonged cooling)
Density ~1.35 g/cm3
N ) ~343°C (Predicted/Decomposes); Distillable
Boiling Point

under high vacuum

Synthesis & Manufacturing Architecture
Retrosynthetic Analysis

Direct chlorosulfonation of propyl phenyl sulfide is generally avoided due to the directing effects
of the thioether group, which favors para substitution. To ensure exclusive ortho regioselectivity,
the Meerwein Sulfochlorination of the corresponding aniline (2-(propylthio)aniline) is the
industry-standard protocol.

Primary Synthesis Route: Meerwein Sulfochlorination

This pathway utilizes a diazonium intermediate to replace an amine group with a sulfonyl
chloride moiety, guaranteeing the retention of the ortho substitution pattern.

Mechanism:
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» Diazotization: 2-(Propylthio)aniline is treated with sodium nitrite and hydrochloric acid at 0°C
to form the diazonium salt.

 Sulfochlorination: The diazonium salt reacts with sulfur dioxide in the presence of a
copper(ll) chloride catalyst. The copper mediates a radical transfer mechanism, generating
the sulfonyl chloride with nitrogen gas as the only byproduct.

. - NaNO2, HCl _ _ S02, CuClI2 (cat) .
2-(Propylthio)aniline o°c,30min o Diazonium Salt AcOH, 25°c . 0-(Propylthio)benzenesulphonyl
(Precursor) (Intermediate) chloride (Target)

Click to download full resolution via product page

Figure 1: Meerwein Sulfochlorination pathway ensuring ortho-regioselectivity.

Experimental Protocol (Bench Scale)

Note: All steps must be performed in a fume hood due to SOz and HCI evolution.
o Diazotization:

o Dissolve 10 mmol of 2-(propylthio)aniline in 15 mL of conc. HCl and 10 mL of glacial acetic

acid.
o Cool to -5°C using an ice/salt bath.

o Dropwise add a solution of NaNO2 (11 mmol) in water (5 mL), maintaining temperature <
0°C. Stir for 30 min.

o Preparation of SOz Mixture:

o Saturate 20 mL of glacial acetic acid with SOz gas (bubbling) until the weight increases by
~5¢.

o Add 0.5 mmol of CuCl2:2Hz0.

e Coupling:
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o Pour the cold diazonium solution into the stirring SO2/CuClz mixture.
o Observation: Vigorous evolution of N2 gas will occur.

o Allow to warm to room temperature and stir for 2 hours.

e Workup:
o Pour reaction mixture into ice water (100 mL).
o Extract with Dichloromethane (DCM) (3 x 30 mL).
o Wash organic phase with cold water and brine. Dry over MgSOa.

o Concentrate in vacuo to yield the crude sulfonyl chloride.

Reactivity Profile & Drug Discovery Applications[6]
The "Dual-Handle" Scaffold

The utility of CAS 79792-99-7 lies in its bifunctional nature.

» Electrophilic Sulfonyl Group: Reacts with nucleophiles (amines, alcohols) to form
sulfonamides and sulfonates.[1]

o Oxidizable Thioether: The ortho-propylthio group can be selectively oxidized to a sulfoxide
(chiral center potential) or sulfone (strong electron withdrawer) after the sulfonamide bond is
formed. This allows for Late-Stage Diversification in SAR studies.

Standard Derivatization Workflow

The most common application is the synthesis of ortho-substituted sulfonamides.
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Figure 2: Divergent synthesis workflow allowing for SAR tuning of polarity and oxidation state.

Critical Handling Notes[7]

o Hydrolysis Sensitivity: Like all sulfonyl chlorides, this compound hydrolyzes to the sulfonic
acid in the presence of moisture. Store under inert gas (Argon/Nitrogen) in a desiccator.

o Aminolysis Selectivity: The ortho-propylthio group provides steric bulk. Reactions with bulky
amines (e.g., tert-butylamine) may require elevated temperatures or stronger bases (e.g.,
DMAP catalysis) compared to para-substituted analogs.

Safety & Storage Guidelines

Signal Word: DANGER
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Hazard Class H-Code Statement

. . o Causes severe skin burns and
Skin Corrosion/Irritation H314

eye damage.
Acute Toxicity (Oral) H302 Harmful if swallowed.
Reactivity EUHO014 Reacts violently with water.[2]

Storage Protocol:

o Temperature: 2-8°C (Refrigerate).

e Atmosphere: Moisture-sensitive; store under Nitrogen or Argon.

e Incompatibility: Water, Alcohols (unless intended reactants), Strong Oxidizers, Strong Bases.
First Aid:

» Eye Contact: Rinse cautiously with water for >15 mins. Remove contact lenses. Immediate
medical attention required.

o Skin Contact: Remove contaminated clothing. Wash with soap and water. Do not use
solvents which may increase skin absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

o 1. CAS 98-74-8: Benzenesulfonyl chloride, 4-nitro- [cymitquimica.com]
e 2. Benzenesulfonyl chloride | 98-09-9 [chemicalbook.com]

e To cite this document: BenchChem. [Technical Specification & Application Guide: o-
(Propylthio)benzenesulphonyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15176364/docs#technical-specification-application-
guide-o-propylthio-benzenesulphonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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